Cas no 20411-84-1 (2,2-Dichloro-3,3,3-trifluoropropan-1-ol)

2,2-Dichloro-3,3,3-trifluoropropan-1-ol is a fluorinated alcohol compound characterized by its unique halogenated structure, featuring both chlorine and fluorine substituents. This configuration imparts significant chemical stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of trifluoromethyl and dichloromethyl groups enhances its utility in introducing fluorinated motifs into target molecules, which can improve metabolic stability and bioavailability. Its high purity and well-defined structure ensure consistent performance in specialized reactions. The compound’s compatibility with various reaction conditions further underscores its versatility in industrial and research applications. Proper handling is advised due to its reactive functional groups.
2,2-Dichloro-3,3,3-trifluoropropan-1-ol structure
20411-84-1 structure
Product Name:2,2-Dichloro-3,3,3-trifluoropropan-1-ol
CAS No:20411-84-1
MF:C3H3Cl2F3O
MW:182.956529855728
CID:2843114
PubChem ID:2779361
Update Time:2025-05-27

2,2-Dichloro-3,3,3-trifluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dichloro-3,3,3-trifluoropropan-1-ol
    • 20411-84-1
    • CS-0212388
    • MFCD04039302
    • YRQFIGUSKZJDFN-UHFFFAOYSA-N
    • SCHEMBL4033644
    • BS-27951
    • 2,2-dichloro-3,3,3-tri-fluoropropanol
    • Inchi: 1S/C3H3Cl2F3O/c4-2(5,1-9)3(6,7)8/h9H,1H2
    • InChI Key: YRQFIGUSKZJDFN-UHFFFAOYSA-N
    • SMILES: ClC(C(F)(F)F)(CO)Cl

Computed Properties

  • Exact Mass: 181.9513046g/mol
  • Monoisotopic Mass: 181.9513046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2Ų

2,2-Dichloro-3,3,3-trifluoropropan-1-ol Pricemore >>

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